2-(1H-benzimidazol-2-yl)-3-{3-ethoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylonitrile

• IUPAC Name: (Z)-2-(1H-benzimidazol-2-yl)-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enenitrile
• InChI: InChI=1S/C26H23N3O2/c1-3-30-25-15-20(12-13-24(25)31-17-19-10-8-18(2)9-11-19)14-21(16-27)26-28-22-6-4-5-7-23(22)29-26/h4-15H,3,17H2,1-2H3,(H,28,29)/b21-14-
• InChI Key: YWMQVUKYBLQLMB-STZFKDTASA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OCC4=CC=C(C=C4)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(/C#N)\C2=NC3=CC=CC=C3N2)OCC4=CC=C(C=C4)C
• Molecular Formula: C26H23N3O2
• Molecular Weight: 409.5 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-{3-ethoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylonitrile is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-{3-ethoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylonitrile varies depending on its application. In cancer treatment, it has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In diabetes treatment, it has been shown to improve insulin sensitivity and reduce blood glucose levels. In neurological disorders, it has been shown to modulate neurotransmitter release and improve cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are also dependent on its application. In cancer treatment, it has been shown to reduce tumor growth and metastasis. In diabetes treatment, it has been shown to improve glucose metabolism and reduce inflammation. In neurological disorders, it has been shown to improve memory and cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1H-benzimidazol-2-yl)-3-{3-ethoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylonitrile in lab experiments include its high purity, high yield, and versatility in various applications. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For the research on 2-(1H-benzimidazol-2-yl)-3-{3-ethoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylonitrile include the development of more efficient synthesis methods, the exploration of its potential applications in other fields, and the investigation of its potential side effects and toxicity. Additionally, the development of novel derivatives of this compound with improved properties and efficacy is an area of active research.
Conclusion
In conclusion, this compound is a chemical compound with significant potential in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in various applications.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-yl)-3-{3-ethoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylonitrile involves the reaction of 2-aminobenzimidazole with 3-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde in the presence of a catalyst and a solvent. The resulting product is then reacted with acrylonitrile to obtain the final product. This method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-{3-ethoxy-4-[(4-methylbenzyl)oxy]phenyl}acrylonitrile has been extensively studied for its potential applications in various fields of research. In medicine, this compound has shown promising results in the treatment of cancer, diabetes, and neurological disorders. In agriculture, it has been used as a pesticide and growth regulator. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.